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Introduction

Silthiofam is a fungicide that has demonstrated efficacy in the management of certain
turfgrass diseases, most notably Take-all patch caused by the soil-borne fungus
Gaeumannomyces graminis var. avenae. This document provides detailed application notes
and protocols for researchers and professionals investigating the use of Silthiofam in turfgrass
disease management. The information is compiled from various research sources to facilitate
further study and application of this fungicide. Silthiofam's mode of action is the inhibition of
fungal respiration, offering a specific tool for integrated pest management programs.[1]

Target Pathogen and Disease

Primary Target:Gaeumannomyces graminis var. avenae
Disease: Take-all Patch

Take-all patch is a destructive root disease primarily affecting bentgrass species on golf course
putting greens, tees, and fairways.[2] The pathogen colonizes the roots, leading to symptoms
such as circular patches of necrotic turf, often with a "frog-eye" appearance as the center is
colonized by resistant grass species.[3] Symptoms are most severe during summer stress,
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although the pathogen is most active during the cooler, wet conditions of spring and autumn.[3]

[4]

Data Presentation: Efficacy and Resistance

While specific field trial data for Silthiofam on turfgrass is limited in publicly available literature,
research on the closely related wheat pathogen, Gaeumannomyces graminis var. tritici,
provides valuable insights into its efficacy and potential for resistance development.

Table 1: In Vitro Efficacy of Silthiofam against Gaeumannomyces graminis var. tritici

EC50 Range
Isolate Type Number of Isolates = Mean EC50 (pg/mL)

(ng/mL)
Sensitive 39 0.04 0.01-0.13
Resistant 27 10.87 2.13-35.48

Data adapted from a study on Gaeumannomyces graminis var. tritici isolates from wheat.

Note: A study on Gaeumannomyces graminis var. tritici indicated no cross-resistance between
Silthiofam and the DMI fungicides tebuconazole and difenoconazole. This suggests that
Silthiofam can be a valuable rotational tool in fungicide resistance management programs.

For comparative purposes, the following table presents efficacy data for other fungicides used

to manage Take-all patch in turfgrass.

Table 2: Comparative Fungicide Efficacy for Take-all Patch Management in Creeping Bentgrass
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. . Trade Name Application Rate (fl Mean Disease

Active Ingredient(s) .
(Example) 0z / 1000 sq ft) Severity (%)

Azoxystrobin Heritage 0.4 15.7
Azoxystrobin +

) Headway 3.0 10.3
Propiconazole
Trifloxystrobin +

o Tartan 2.0 14.3

Triadimefon
Untreated Control - - 22.3

Data is illustrative and based on a curative control study. Efficacy can vary based on
environmental conditions, application timing, and disease pressure.

Experimental Protocols

Protocol 1: In Vitro Fungicide Sensitivity Assay for
Gaeumannomyces graminis var. avenae

This protocol is adapted from methodologies used for Gaeumannomyces graminis var. tritici
and can be applied to turfgrass isolates.

Objective: To determine the half-maximal effective concentration (EC50) of Silthiofam against
isolates of Gaeumannomyces graminis var. avenae.

Materials:

Pure cultures of Gaeumannomyces graminis var. avenae isolated from symptomatic
turfgrass.

Potato Dextrose Agar (PDA).

Technical grade Silthiofam.

Sterile distilled water.

Ethanol (for stock solution).
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 Sterile petri dishes (90 mm).
e Cork borer (5 mm diameter).
 Incubator.

Procedure:

e Stock Solution Preparation: Prepare a stock solution of Silthiofam (e.g., 10 mg/mL) in
ethanol.

» Media Amendment: Amend molten PDA with the Silthiofam stock solution to achieve a
range of final concentrations (e.g., 0, 0.01, 0.1, 1, 10, 100 pg/mL). Ensure the final
concentration of ethanol is consistent across all treatments and does not inhibit fungal
growth.

e Pouring Plates: Pour the amended PDA into sterile petri dishes and allow them to solidify.

 Inoculation: From the margin of an actively growing culture of G. graminis var. avenae, take
5 mm mycelial plugs using a sterile cork borer. Place one plug in the center of each
amended PDA plate.

 Incubation: Incubate the plates in the dark at a suitable temperature for mycelial growth (e.qg.,
20-25°C).

o Data Collection: Measure the colony diameter (in two perpendicular directions) daily until the
colony in the control plate reaches the edge of the plate.

o Data Analysis: Calculate the mean colony diameter for each treatment. Determine the
percentage of mycelial growth inhibition relative to the control. Use probit analysis to
calculate the EC50 value for each isolate.

Protocol 2: Field Efficacy Trial for Take-all Patch Control

This protocol provides a framework for conducting field trials to evaluate the efficacy of
Silthiofam for the control of Take-all patch in turfgrass.
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Objective: To evaluate the efficacy of Silthiofam in controlling Take-all patch on a creeping

bentgrass putting green.

Experimental Design:

Location: A creeping bentgrass (Agrostis stolonifera) putting green with a history of Take-all
patch.

Plot Size: Minimum of 3 ft x 6 ft (0.9 m x 1.8 m).

Replication: Randomized complete block design with 4-5 replications.
Treatments:

o Untreated control.

o Silthiofam at various application rates (refer to product label for guidance).

o Standard fungicide treatments for comparison (e.g., azoxystrobin, propiconazole).

Procedure:

Application Timing: Apply fungicides preventatively in the spring and/or fall when soil
temperatures are conducive to pathogen activity (typically between 55-65°F or 12-18°C).
Curative applications can also be evaluated once symptoms appear.

Application Method: Apply fungicides using a calibrated CO2-pressurized sprayer with
appropriate nozzles to ensure uniform coverage. To target the root zone, apply in a high
volume of water (e.g., 2-4 gallons per 1000 sq ft) or irrigate immediately after application to
wash the product into the root zone.

Maintenance: Maintain the turfgrass according to standard golf course green practices for
mowing, fertilization, and irrigation.

Disease Assessment:

o Visually assess disease severity at regular intervals (e.g., every 7-14 days).
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o Disease severity can be rated as the percentage of the plot area exhibiting symptoms of

Take-all patch.

o Turfgrass quality can also be rated on a scale of 1-9, where 1 is dead turf, 9 is excellent
turf, and 6 is considered commercially acceptable.

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between treatments.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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